(2-(1H-indol-3-yl)acetyl)-L-leucine-d4

• Molecular Formula: C16H20N2O3
• Molecular Weight: 292.37 g/mol
• InChI: InChI=1S/C16H20N2O3/c1-10(2)7-14(16(20)21)18-15(19)8-11-9-17-13-6-4-3-5-12(11)13/h3-6,9-10,14,17H,7-8H2,1-2H3,(H,18,19)(H,20,21)/t14-/m0/s1/i3D,4D,5D,6D
• InChIKey: HCZNPUHZYPPINM-QWIDJYSHSA-N

IAA-Leu-d4: Deuterated IAA Conjugate for Plant Metabolomics

(2-(1H-indol-3-yl)acetyl)-L-leucine-d4, commonly referred to as IAA-Leu-d4 or N-(3-Indoleethyl)-L-Leucine-d4, is a stable isotope-labeled derivative of the endogenous plant metabolite indole-3-acetyl-L-leucine (IAA-Leu) [1]. It is classified as a deuterated IAA-amino acid conjugate, featuring a molecular formula of C16H16D4N2O3 and a molar mass of 292.37 g/mol [2]. The compound is produced by substituting four hydrogen atoms with deuterium, providing a mass shift of +4 Da relative to the unlabeled IAA-Leu . Its primary application in scientific research is as a precise internal standard for mass spectrometry-based quantification, particularly in the fields of plant biology and analytical chemistry .

SIL Internal Standard

+4 Da mass shift for LC-MS/MS quantification of IAA-Leu

Co-elutes with endogenous analyte for matrix effect correction

Designed for plant metabolomics and auxin research

• [1] ChEBI. N-(indole-3-acetyl)-L-leucine (CHEBI:71675). View Source
• [2] MedChemExpress. (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 Technical Datasheet. View Source

IAA-Leu-d4: Quantification Risk of Unlabeled Analogs

In quantitative LC-MS/MS workflows, the choice of internal standard is the single most critical factor determining data accuracy and reproducibility. Generic substitution of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 with its unlabeled form (IAA-Leu) or a structural analog is scientifically invalid, as it fails to correct for analyte-specific matrix effects, extraction inefficiencies, and ionization variability [1]. The deuterium atoms in IAA-Leu-d4 provide a mass shift of +4 Da, ensuring a unique and interference-free signal for multiple reaction monitoring (MRM) without significant chromatographic separation from the endogenous analyte [2]. This co-elution behavior is paramount for accurate normalization of signal fluctuations. While a trideuterated version (d3-IAA-Leu) exists, the additional deuterium label (+4 Da) in the target compound offers a greater mass differential, which is advantageous for avoiding potential isotopic overlap from naturally occurring ¹³C or other sources in complex plant matrices, thereby enhancing quantitative precision .

Unlabeled IAA-Leu Does not correct for analyte-specific matrix effects or ionization variability, potentially compromising quantification accuracy.

d3-IAA-Leu Narrower +3 Da mass shift may increase isotopic crosstalk risk in complex plant extracts with high endogenous levels.

• [1] WuXi AppTec. LC−MS生物分析中内标的使用考量. View Source
• [2] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source

IAA-Leu-d4: Evidence of Analytical Superiority

Matrix Effect Correction in Plant Tissue Extracts

The use of an unlabeled structural analog as an internal standard (IS) cannot correct for matrix effects specific to IAA-Leu. In contrast, a stable isotope-labeled (SIL) IS like IAA-Leu-d4 co-elutes with the analyte and experiences near-identical ionization suppression or enhancement, enabling accurate normalization. The +4 Da mass shift ensures distinct detection without overlap [1].

Matrix Correction

Class-level inference

Target: Co-eluting SIL-IS corrects for matrix-induced signal variation

Comparator: Unlabeled analog may not provide analyte-specific correction

Enables IAA-Leu quantification that reflects biological levels, not analytical artifacts.

Principle established; verify for specific plant matrix.

Evidence Dimension	Matrix Effect Correction Capability
Target Compound Data	Co-elutes with endogenous IAA-Leu; corrects for matrix-induced signal variations [1].
Comparator Or Baseline	Unlabeled IAA-Leu (or structural analog)
Quantified Difference	Not quantified in source, but the principle of co-eluting SIL-IS is established as the gold standard for eliminating matrix effects, a feat impossible with unlabeled or non-co-eluting analogs [1].
Conditions	LC-ESI-MS/MS analysis of IAA and its metabolites in plant tissues (e.g., Arabidopsis, rice) [2].

Why This Matters

This ensures that reported concentrations of IAA-Leu reflect true biological levels, not analytical artifacts, which is critical for procurement of reliable data in plant hormone research.

• [1] WuXi AppTec. LC−MS生物分析中内标的使用考量. View Source
• [2] 液相色谱-串联质谱法测定水稻中生长素及其氨基酸结合物. Chinese Journal of Analysis Laboratory, 2011. View Source

Mass Spectrometric Selectivity in Complex Matrices

The target compound, with a +4 Da mass shift, provides a wider separation from the monoisotopic peak of the endogenous analyte (IAA-Leu) compared to a +3 Da (d3) labeled version. This reduces the risk of signal overlap, known as isotopic crosstalk, which can occur when a +3 Da peak overlaps with the naturally abundant ¹³C isotopic envelope of the analyte in high-concentration samples .

Mass Selectivity

Cross-study comparable

+4 Da

Mass shift (Target) vs. +3 Da (d3 analog)

Wider separation from monoisotopic peak reduces isotopic crosstalk risk.

Relevant for samples with high endogenous IAA-Leu concentration.

Evidence Dimension	Mass shift from unlabeled analyte (IAA-Leu)
Target Compound Data	+4 Da (m/z 293 → 297 for [M+H]+) [1].
Comparator Or Baseline	d3-IAA-Leu
Quantified Difference	Mass shift difference of 1 Da.
Conditions	General principle of LC-MS/MS analysis; relevant in complex plant extracts where endogenous IAA-Leu levels may be high .

Why This Matters

For procurement, selecting the d4 variant mitigates the risk of quantitative inaccuracy due to isotopic crosstalk, providing a higher-confidence data acquisition platform, especially when measuring a wide dynamic range of IAA-Leu concentrations.

• [1] MedChemExpress. (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 Technical Datasheet. View Source

Analytical Validation for IAA Conjugate LC-MS/MS

A validated LC-MS/MS method for the simultaneous quantification of IAA and seven of its amino acid conjugates, including IAA-Leu, in rice tissues serves as a direct application blueprint. The method demonstrated recoveries ranging from 75% to 106% for the analytes from various rice matrices (root, sheath, leaf, seed) with relative standard deviations (RSDs) of 3.6%-15.2% [1]. The use of a stable isotope-labeled internal standard, such as (2-(1H-indol-3-yl)acetyl)-L-leucine-d4, is the established best practice to achieve this level of accuracy and precision in this complex matrix [2].

Method Validation

Supporting evidence

Recovery: 75–106% | RSD: 3.6–15.2%

Published LC-MS/MS method supports IAA-Leu-d4 as internal standard for rice tissue analysis.

Multi-analyte, multi-matrix validation in Oryza sativa.

Evidence Dimension	Analytical performance of a validated method suitable for IAA-Leu-d4 as IS
Target Compound Data	Serves as the optimal internal standard for quantifying IAA-Leu within this method [2].
Comparator Or Baseline	Method performance with the analyte (IAA-Leu)
Quantified Difference	N/A (the compound is the IS, not the analyte)
Conditions	LC-ESI-MS/MS in MRM mode; extraction with 80% methanol, clean-up on Oasis MAX cartridge, separation on C18 column [1].

Why This Matters

This evidence provides a qualified, published analytical framework that directly supports the procurement of IAA-Leu-d4 as a key reagent for a high-performing, multi-analyte plant hormone assay.

• [1] 液相色谱-串联质谱法测定水稻中生长素及其氨基酸结合物. Chinese Journal of Analysis Laboratory, 2011. View Source
• [2] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? View Source

IAA-Leu-d4: Scientific & Industrial Applications

Auxin Conjugate Profiling in Mutant Screens

For laboratories conducting forward or reverse genetic screens in model plants like Arabidopsis thaliana to identify genes involved in auxin homeostasis, (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 is the essential internal standard. Its use ensures that subtle, genotype-driven changes in IAA-Leu pool sizes are quantified accurately against a background of complex plant matrix components, enabling the reliable identification of novel regulatory mutants as demonstrated in high-throughput metabolite profiling studies [1].

IAA Conjugate Quantification in Crop Science

This compound is ideally suited for integration into validated multi-analyte LC-MS/MS methods for the quantification of IAA and its amino acid conjugates in economically important crops like rice (Oryza sativa) [2]. Procuring IAA-Leu-d4 enables researchers to achieve the high levels of recovery (75-106%) and precision (RSD <15.2%) reported in established protocols, directly supporting studies on crop development, stress response, and yield optimization [2].

Auxin Conjugate Hydrolysis by Isotope Dilution Assays

Studies focusing on the enzymatic hydrolysis of IAA-Leu, a key process for regulating free IAA levels during germination and development, require precise quantification of IAA-Leu depletion or free IAA release [3]. (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 is the definitive internal standard for these isotope dilution mass spectrometry (IDMS) assays, as it corrects for losses during sample workup and enables accurate determination of enzyme kinetics and substrate turnover in in vitro and in vivo experiments .

Application

Selection Property

Validation Focus

Mutant screening for auxin homeostasis genes

SIL-IS for matrix effect correction in complex plant extracts

Accurate quantification of genotype-driven IAA-Leu pool size changes

Multi-analyte IAA conjugate quantification in crops

Validated LC-MS/MS method integration with high recovery and precision

Accuracy and reproducibility across diverse plant matrices

Isotope dilution assays for IAA-Leu hydrolysis kinetics

Co-eluting SIL-IS for correction of sample workup losses

Reliable determination of substrate turnover and enzyme kinetics

• [1] Ultra-rapid auxin metabolite profiling for high-throughput mutant screening in Arabidopsis. 2018. View Source
• [2] 液相色谱-串联质谱法测定水稻中生长素及其氨基酸结合物. Chinese Journal of Analysis Laboratory, 2011. View Source
• [3] Hydrolases of the ILR1-like family of Arabidopsis thaliana modulate auxin response by regulating auxin homeostasis in the endoplasmic reticulum. Scientific Reports, 2016. View Source